2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: ethyl 2-(3-tert-butylphenoxy)propanoate
• InChI: InChI=1S/C15H22O3/c1-6-17-14(16)11(2)18-13-9-7-8-12(10-13)15(3,4)5/h7-11H,6H2,1-5H3
• InChI Key: PLYZOPMWULMVRX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=CC(=C1)C(C)(C)C

Description

2-(3-tert-Butyl-phenoxy)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-tert-Butylphenol (7.52 g, 50 mmol) in anhydrous DMF (40 mL) was added dropwise to NaH (2.2 g, 55 mmol, 60% w/w in mineral oil) at 0° C. under an atmosphere of nitrogen. After five min, ethyl 2-bromopropionate (6.49 mL, 50 mmol, d=1.394) was added rapidly dropwise and the resultant mixture was allowed to stir for 18 h, gradually warming to ambient temperature. The reaction mixture was diluted with ethyl acetate (300 mL) and extracted twice with water and once with brine. The organic layer was dried over Na2SO4 and concentrated in vacuo to produce a colorless oil.